N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• InChI: InChI=1S/C18H21N3O4/c1-24-13-7-8-16(25-2)15(10-13)19-17(22)11-21-18(23)9-12-5-3-4-6-14(12)20-21/h7-10H,3-6,11H2,1-2H3,(H,19,22)
• InChI Key: IOOVXSRPMLKSKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C(=O)C=C3CCCCC3=N2
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide, also known as DOCA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DOCA is a synthetic compound that has been synthesized using various methods, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is not fully understood, but it is believed to involve the modulation of various biochemical pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the activation of the adenosine A1 receptor. N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has also been found to modulate the activity of various neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has also been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has several advantages for lab experiments, including its synthetic availability and its ability to modulate various biochemical pathways. However, N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide, including the investigation of its potential applications in the treatment of various diseases, the exploration of its mechanism of action, and the development of more potent and selective analogs. Additionally, further research is needed to fully understand the potential advantages and limitations of N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide for lab experiments.
In conclusion, N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has several advantages for lab experiments, but it also has limitations that need to be addressed. Further research is needed to fully understand the potential applications of N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide and to develop more potent and selective analogs.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide can be synthesized using various methods, including the reaction of 2,5-dimethoxybenzaldehyde with 3-oxo-5,6,7,8-tetrahydrocinnoline-2-carboxylic acid, followed by the reaction with acetic anhydride to obtain N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with 3-oxo-5,6,7,8-tetrahydrocinnoline-2-carboxylic acid ethyl ester, followed by the reaction with acetic anhydride to obtain N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. N-(2,5-dimethoxyphenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has also been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.